Cas no 724766-98-7 (1H-Indazole-5,6-diamine,1-methyl-)

1H-Indazole-5,6-diamine,1-methyl- structure
724766-98-7 structure
Product Name:1H-Indazole-5,6-diamine,1-methyl-
CAS No:724766-98-7
MF:C8H10N4
MW:162.19180059433
CID:558693
PubChem ID:45122444
Update Time:2025-04-19

1H-Indazole-5,6-diamine,1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-5,6-diamine,1-methyl-
    • 724766-98-7
    • 1-Methyl-1H-indazole-5,6-diamine
    • Inchi: 1S/C8H10N4/c1-12-8-3-7(10)6(9)2-5(8)4-11-12/h2-4H,9-10H2,1H3
    • InChI Key: YFJSXUATJBUXSL-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=C(C(=CC=2C=N1)N)N

Computed Properties

  • Exact Mass: 162.091
  • Monoisotopic Mass: 162.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.9A^2
  • XLogP3: 0.2
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